Cas no 1621187-55-0 (N6-D-Lysyl-L-lysine)

• Product Name: N6-D-Lysyl-L-lysine
• CAS No: 1621187-55-0
• MF: C₁₂H₂₆N₄O₃
• MW: 274.36
• CID: 5140115
• Update Time: 2025-09-28

N6-D-Lysyl-L-lysine Chemical and Physical Properties

Names and Identifiers

• L-Lysine, N6-D-lysyl-
• Lysine Acetylsalicylate Impurity 15
• N6-D-Lysyl-L-lysine

• Inchi： 1S/C12H26N4O3/c13-7-3-1-5-9(14)11(17)16-8-4-2-6-10(15)12(18)19/h9-10H,1-8,13-15H2,(H,16,17)(H,18,19)/t9-,10+/m1/s1
• InChI Key： ISWYJQKGNGBKJG-ZJUUUORDSA-N
• SMILES： C(O)(=O)[C@H](CCCCNC(=O)[C@@H](CCCCN)N)N

Additional information on N6-D-Lysyl-L-lysine

N6-D-Lysyl-L-lysine (CAS No. 1621187-55-0): A Comprehensive Overview of Its Properties and Applications

N6-D-Lysyl-L-lysine (CAS No. 1621187-55-0) is a specialized dipeptide compound that has garnered significant attention in biochemical and pharmaceutical research. This unique molecule, composed of D-lysine and L-lysine residues, plays a pivotal role in peptide synthesis and biomedical applications. Researchers are increasingly interested in N6-D-Lysyl-L-lysine due to its potential in drug development and its role in studying peptide-protein interactions.

The molecular structure of N6-D-Lysyl-L-lysine features a distinctive combination of D-lysine and L-lysine isomers, which contributes to its unique biochemical properties. This configuration enhances its stability and bioavailability compared to standard lysine derivatives. Recent studies have explored its potential in peptide-based therapeutics, particularly in areas such as immune modulation and cellular signaling. The compound's ability to interact with various biological targets makes it valuable for drug discovery applications.

In the field of biotechnology, N6-D-Lysyl-L-lysine has shown promise as a building block for more complex peptide structures. Its dual isomeric nature allows for precise control over molecular conformation, which is crucial for developing targeted therapies. The compound's CAS number 1621187-55-0 serves as a unique identifier in scientific literature and commercial catalogs, ensuring accurate referencing across research and industrial applications.

Current market trends indicate growing demand for specialized peptides like N6-D-Lysyl-L-lysine, particularly in the pharmaceutical and cosmeceutical sectors. Researchers are investigating its potential in anti-aging formulations and wound healing products, capitalizing on its bioactive properties. The compound's stability under various physiological conditions makes it attractive for drug delivery systems and controlled release applications.

Quality control and synthesis of N6-D-Lysyl-L-lysine require specialized expertise due to its isomeric complexity. Advanced analytical techniques such as HPLC and mass spectrometry are typically employed to verify its purity and structural integrity. The compound's CAS 1621187-55-0 designation ensures standardized identification across global research and commercial platforms.

Recent scientific publications have highlighted the potential of N6-D-Lysyl-L-lysine in neurological research, particularly in studies examining peptide-mediated neuroprotection and cognitive enhancement. Its unique structural features may contribute to crossing the blood-brain barrier, making it valuable for central nervous system applications. These emerging applications align with current research priorities in neurodegenerative disease therapeutics.

The commercial availability of N6-D-Lysyl-L-lysine (CAS 1621187-55-0) has expanded significantly in recent years, with multiple suppliers offering research-grade quantities. Pricing typically reflects its specialized nature and the complexity of its synthesis. Researchers should verify certificates of analysis when sourcing this compound to ensure appropriate quality for their specific applications.

Future research directions for N6-D-Lysyl-L-lysine include exploring its potential in personalized medicine and precision therapeutics. The compound's versatility makes it suitable for conjugation with other bioactive molecules, potentially leading to novel combination therapies. These developments align with broader trends in biopharmaceutical innovation and targeted drug design.

Storage and handling of N6-D-Lysyl-L-lysine require standard laboratory precautions for peptide compounds. The material is typically stable at room temperature for short periods but benefits from cold storage for long-term preservation. Proper documentation using its CAS number 1621187-55-0 ensures accurate inventory management in research and production settings.

In conclusion, N6-D-Lysyl-L-lysine represents an important tool in modern biochemical research and therapeutic development. Its unique structural features and diverse potential applications make it a compound of significant interest across multiple scientific disciplines. As research continues to uncover new properties and applications for this molecule, its role in advancing peptide science and medical innovation is likely to expand further.